Cas no 109090-35-9 (2,3-diphenylbutane-2,3-diamine)

• Product Name: 2,3-diphenylbutane-2,3-diamine
• CAS No: 109090-35-9
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 1187312
• PubChem ID: 15153975
• Update Time: 2025-04-20

2,3-diphenylbutane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-diphenylbutane-2,3-diamine
• 2,3-Diamino-2,3-diphenylbutan
• 2,3-diamino-2,3-diphenylbutane
• ACMC-20mc14
• 1,2-diamino-1,2-diphenylbutane
• SureCN3256578
• AGN-PC-003YVI
• 2,3-Butanediamine, 2,3-diphenyl-
• CTK0G2531
• 2,3-Diamino-2,3-diphenylbutan; 2,3-diamino-2,3-diphenylbutane; ACMC-20mc14; 1,2-diamino-1,2-diphenylbutane; SureCN3256578; AGN-PC-003YVI; 2,3-Butanediamine, 2,3-diphenyl-; CTK0G2531;
• starbld0006664
• 109090-35-9
• DTXSID70569215
• SCHEMBL3256578

• Inchi： 1S/C16H20N2/c1-15(17,13-9-5-3-6-10-13)16(2,18)14-11-7-4-8-12-14/h3-12H,17-18H2,1-2H3
• InChI Key： KPHOLXYUGFYSEX-UHFFFAOYSA-N
• SMILES： NC(C)(C1C=CC=CC=1)C(C)(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 240.1628
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04